Cas no 1346603-92-6 (Amitrole-13C2,15N2)

Amitrole-13C2,15N2 Properties

Names and Identifiers

• Amitrole-13C2,15N2
• 1H-1,2,4-triazol-5-amine
• Amerol-13C2,15N2
• Amitrol-13C2,15N2
• Amizol-13C2,15N2
• Azaplant-13C2,15N2
• Azolan-13C2,15N2
• Cytrol-13C2,15N2
• Cytrole-13C2,15N2
• Herbizole-13C2,15N2
• Maxata-13C2,15N2
• 1346603-92-6
• (~13~C_2_,1,2-~15~N_2_)-1H-1,2,4-Triazol-5-amine
• DTXSID20747026
• (3,5-(1)(3)C,1,2-(1)N)4H-1,2,4-triazol-3-amine
• (3,5-13C2,1,2-15N2)1H-1,2,4-Triazol-5-amine
• 1794936-83-6
• (4H-1,2,4-Triazol-3-yl)amine-13C2,15N2
• +Expand

• InChIKey： KLSJWNVTNUYHDU-MAUGHLKVSA-N
• Inchi： InChI=1S/C2H4N4/c3-2-4-1-5-6-2/h1H,(H3,3,4,5,6)/i1+1,2+1,5+1,6+1
• SMILES： C1=NNC(=N1)N

Computed Properties

• Exact Mass: 88.04440
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 88.04437560g/mol
• Heavy Atom Count: 6
• Complexity: 44.8
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• LogP: -0.68300
• PSA: 68.32000
• Melting Point: >153°C (dec.)
• Solubility: DMSO, Methanol